Cas no 21808-48-0 (2-[5-(carboxymethyl)-6-sulfanylidene-1,3,5-thiadiazinan-3-yl]acetic Acid)

• Product name: 2-[5-(carboxymethyl)-6-sulfanylidene-1,3,5-thiadiazinan-3-yl]acetic Acid
• CAS No: 21808-48-0
• MF: C₇H₁₀N₂O₄S₂
• MW: 250.295299053192
• CID: 1409137
• PubChem ID: 237169

2-[5-(carboxymethyl)-6-sulfanylidene-1,3,5-thiadiazinan-3-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(carboxymethyl)-6-sulfanylidene-1,3,5-thiadiazinan-3-yl]acetic Acid
• AR-1D0101
• 2,2'-(2-thioxo-1,3,5-thiadiazinane-3,5-diyl)diacetic acid
• AG-K-75650
• AC1Q5WLQ
• CTK1A6628
• (2-thioxo-[1,3,5]thiadiazinane-3,5-diyl)-bis-acetic acid
• 3,5-Bis-carboxymethyl-2-thioxo-tetrahydro-1,3,5-thiadiazin
• NSC40461
• AC1L5Y7N
• 3,5-Bis-carboxymethyl-2-thioxo-tetrahydro-1,3,5-thiadiazin;
• 21808-48-0
• NSC-40461
• DTXSID80285095

• Inchi： InChI=1S/C7H10N2O4S2/c10-5(11)1-8-3-9(2-6(12)13)7(14)15-4-8/h1-4H2,(H,10,11)(H,12,13)
• InChI Key： XPMFGMLJLZFQIM-UHFFFAOYSA-N
• SMILES： C1N(CSC(=S)N1CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 250.00800
• Monoisotopic Mass: 250.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 138.47000
• LogP: -0.41790